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Compound of Interest

Compound Name: Myristic acid-d7

Cat. No.: B12409272 Get Quote

For researchers and scientists in drug development, the proper handling and disposal of all

laboratory chemicals, including isotopically labeled compounds like Myristic acid-d7, are

paramount for ensuring safety and regulatory compliance. This guide provides a clear, step-by-

step procedure for the safe disposal of Myristic acid-d7, minimizing environmental impact and

maintaining a safe laboratory environment.

Immediate Safety and Hazard Information
Myristic acid-d7, while chemically similar to its non-deuterated counterpart, possesses specific

hazards that must be understood before handling. According to its Safety Data Sheet (SDS), it

is classified with several hazard statements.[1] It is crucial to wear appropriate personal

protective equipment (PPE), including safety glasses or goggles, gloves, and a lab coat, when

handling this compound.[2][3]

Quantitative Hazard and Physical Data
The following table summarizes key quantitative data for Myristic acid-d7 and its non-

deuterated form for easy reference.
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Parameter Value Source

GHS Hazard Codes
H315, H317, H318, H335,

H351, H411
[1]

Hazard Statements

Causes skin irritation, May

cause an allergic skin reaction,

Causes serious eye damage,

May cause respiratory

irritation, Suspected of causing

cancer, Toxic to aquatic life

with long lasting effects

[1]

Oral LD50 (Rat) >10 g/kg [1]

Flash Point >110 °C (>230 °F) [4]

Boiling Point
326 °C (618.8 °F) at 760

mmHg
[4]

Melting Point 50 - 57 °C (122 - 134.6 °F) [4]

Step-by-Step Disposal Protocol
The disposal of Myristic acid-d7 must be conducted in accordance with all federal, state, and

local environmental regulations. Never dispose of this chemical down the drain or in regular

trash.[1][2]

Methodology for Waste Handling and Segregation
Initial Containment:

Place all materials contaminated with Myristic acid-d7, including unused product,

contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, into a

designated, sealable, and clearly labeled waste container.[2][5]

Use a polyethylene or polypropylene container to prevent any potential reaction with the

container material.[2][6]

Waste Labeling:
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The waste container must be clearly labeled with the words "Hazardous Waste" and the

full chemical name: "Myristic acid-d7".

Include the approximate quantity of the waste and the date of accumulation.

Storage of Waste:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials such as strong oxidizing agents.[2][7]

Ensure the storage location is a designated satellite accumulation area for hazardous

waste.

Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

Disposal should be carried out by a licensed hazardous waste disposal company, which

will typically use incineration or a secure chemical landfill.[3]

Procedure for Spill Cleanup
In the event of a spill, follow these procedures immediately:

Alert Personnel: Notify colleagues in the immediate area of the spill.[2]

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the

immediate vicinity and ensure adequate ventilation.

Contain the Spill:

For solid spills, carefully sweep up the material to avoid generating dust.[2][8] Use non-

sparking tools if there is any fire hazard.[8]

For liquid spills (if the material is melted), use an inert absorbent material like sand or

vermiculite to contain the spill.[6][9]
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Collect and Dispose:

Place all contaminated materials, including the absorbent and cleaning tools, into the

designated hazardous waste container.[2]

Clean the spill area with soap and water, collecting the wash water for disposal as

hazardous waste if necessary.[3] Do not allow runoff to enter drains.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Myristic acid-d7.
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Preparation & Handling

Interim Storage

Final Disposal

Myristic Acid-d7 to be Disposed

Is it waste, spill residue,
or contaminated material?

Identify Need

Place in a designated,
sealable, and compatible

waste container.

Yes

Label container clearly:
'Hazardous Waste'
'Myristic acid-d7'

Store sealed container in a
designated, cool, dry,

and well-ventilated area.

Contact Environmental
Health & Safety (EHS)

for pickup.

Professional Disposal
(e.g., Incineration)

via Licensed Vendor

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Myristic acid-d7.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Myristic acid-d7, protecting both themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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